Cas no 821009-93-2 (1H-Pyrrole-2-propanenitrile,3-ethyl-5-methyl-b-oxo-)

1H-Pyrrole-2-propanenitrile,3-ethyl-5-methyl-b-oxo- structure
821009-93-2 structure
Product Name:1H-Pyrrole-2-propanenitrile,3-ethyl-5-methyl-b-oxo-
CAS No:821009-93-2
MF:C12H13NO
MW:187.237723112106
CID:715786
Update Time:2024-02-04

1H-Pyrrole-2-propanenitrile,3-ethyl-5-methyl-b-oxo- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrole-2-propanenitrile,3-ethyl-5-methyl-b-oxo-
    • 1H-Pyrrole-2-propanenitrile,3-ethyl-5-methyl--bta--oxo-(9CI)
    • 1H-Pyrrole-2-propanenitrile, 3-ethyl-5-methyl-β-oxo-
    • Inchi: 1S/C12H13NO/c1-3-10-6-9(2)7-11(8-10)12(14)4-5-13/h6-8H,3-4H2,1-2H3
    • InChI Key: ZMOPZSPEZOOQTM-UHFFFAOYSA-N
    • SMILES: C1(C=C(C(CC#N)=O)C=C(C)C=1)CC

Experimental Properties

  • Density: 1.113±0.06 g/cm3(Predicted)
  • Boiling Point: 371.0±42.0 °C(Predicted)
  • pka: 8.94±0.19(Predicted)
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